Cas no 1017791-58-0 (Dimethyl 3-isothiocyanatohexanedioate)

Dimethyl 3-isothiocyanatohexanedioate structure
1017791-58-0 structure
Product Name:Dimethyl 3-isothiocyanatohexanedioate
CAS No:1017791-58-0
MF:C9H13NO4S
MW:231.26882147789
CID:1079461
PubChem ID:46736093
Update Time:2025-04-20

Dimethyl 3-isothiocyanatohexanedioate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 3-isothiocyanatohexanedioate
    • 1017791-58-0
    • 1,6-dimethyl 3-isothiocyanatohexanedioate
    • AKOS015853926
    • MDL: MFCD09972086
    • Inchi: 1S/C9H13NO4S/c1-13-8(11)4-3-7(10-6-15)5-9(12)14-2/h7H,3-5H2,1-2H3
    • InChI Key: KRBNXUUWLOLTBW-UHFFFAOYSA-N
    • SMILES: S=C=NC(CC(=O)OC)CCC(=O)OC

Computed Properties

  • Exact Mass: 231.05652907g/mol
  • Monoisotopic Mass: 231.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 97Ų
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